N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)propanamide

• IUPAC Name: N-[2-[[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]propanamide
• InChI: InChI=1S/C13H18N6O/c1-3-13(20)15-6-5-14-11-8-12(17-9-16-11)19-7-4-10(2)18-19/h4,7-9H,3,5-6H2,1-2H3,(H,15,20)(H,14,16,17)
• InChI Key: USABUBJNVCXKEI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCNC1=CC(=NC=N1)N2C=CC(=N2)C
• Molecular Formula: C13H18N6O
• Molecular Weight: 274.32 g/mol

Description

N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)propanamide is a useful research compound. Its molecular formula is C13H18N6O and its molecular weight is 274.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 274.15420922 g/mol and the complexity rating of the compound is 313. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer and Anti-5-lipoxygenase Agents

Research highlights the synthesis of novel pyrazolopyrimidines derivatives showing significant anticancer and 5-lipoxygenase inhibition activities. These compounds, synthesized through a series of reactions starting from aminopyrazole, demonstrated cytotoxic effects against HCT-116 and MCF-7 cancer cell lines, suggesting their potential in cancer therapy and as anti-5-lipoxygenase agents (Rahmouni et al., 2016).

Antimicrobial Agents

Several studies have synthesized pyrazolo[3,4-d]pyrimidin derivatives with observed antimicrobial activity. These compounds were evaluated against various bacterial and fungal strains, showing significant antimicrobial potential. This research opens pathways for the development of new antimicrobial agents leveraging the structural properties of pyrazolopyrimidine derivatives (Khobragade et al., 2010).

Herbicidal Activity

The exploration of N-{5-[2-(4,6-dimethoxy-pyrimidin-2-yloxy)-phenyl]-[1,3,4]thiadiazol-2-yl}2-aroxy-propanamides has shown moderate to good selective herbicidal activity against certain plant species at specific concentrations. This finding suggests the potential of these compounds in agricultural applications, particularly in the development of selective herbicides (Liu & Shi, 2014).

Anti-inflammatory Properties

Pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their anti-inflammatory properties. Certain derivatives displayed high activity and a better therapeutic index than standard drugs, with one compound showing no ulcerogenic activity, indicating its potential as a safer nonsteroidal anti-inflammatory drug (Auzzi et al., 1983).